3,5-Diamino-6-chloropyrazine-2-carbonitrile

Specification

• CAS No.: 17231-59-3
• Molecular Formula: C5H4ClN5
• Molecular Weight: 169.57 g/mol
• IUPAC Name: 3,5-diamino-6-chloropyrazine-2-carbonitrile
• Standard InChI: InChI=1S/C5H4ClN5/c6-3-5(9)11-4(8)2(1-7)10-3/h(H4,8,9,11)
• Standard InChI Key: AQENTCJPUUSHCK-UHFFFAOYSA-N
• SMILES: C(#N)C1=C(N=C(C(=N1)Cl)N)N
• Canonical SMILES: C(#N)C1=C(N=C(C(=N1)Cl)N)N

Introduction

3,5-Diamino-6-chloropyrazine-2-carbonitrile is a synthetic organic compound with the molecular formula C₅H₄ClN₅. It belongs to the pyrazine class of heterocyclic compounds, which are known for their diverse biological activities and applications in pharmaceuticals and agrochemicals. This compound is identified by its CAS number 17231-59-3 and is also known as 6-chloro-3,5-diamino-2-pyrazinecarbonitrile.

Safety and Hazards

3,5-Diamino-6-chloropyrazine-2-carbonitrile is classified under the Globally Harmonized System of Classification and Labeling of Chemicals (GHS) as harmful if swallowed, in contact with skin, or inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Applications

Derivatives of pyrazine compounds, including those similar to 3,5-Diamino-6-chloropyrazine-2-carbonitrile, have been explored for their potential in pharmaceuticals and agrochemicals. For instance, related compounds have shown antimicrobial activity and potential as sodium channel blockers.

Related Compounds

• Methyl 3,5-diamino-6-chloropyrazine-2-carboxylate: This compound is used as a key intermediate in pharmaceutical research, particularly for targeting bacterial infections. It also finds applications in agrochemicals and biochemical studies.

• 3,5-Diamino-6-chloro-pyrazine-2-carboxylic acid derivatives: These have been studied as epithelial sodium channel blockers for treating airway diseases.

Data Table: Comparison of Related Pyrazine Compounds

Compound Name	Structure Features	Biological Activity	Applications
3,5-Diamino-6-chloropyrazine-2-carbonitrile	Pyrazine ring with amino, chloro, and cyano groups	Potential antimicrobial and pharmacological activities	Pharmaceutical and agrochemical research
Methyl 3,5-diamino-6-chloropyrazine-2-carboxylate	Methyl ester form of pyrazine derivative	Antimicrobial, potential anti-inflammatory effects	Pharmaceutical development, agrochemicals
3,5-Diamino-6-chloro-pyrazine-2-carboxylic acid derivatives	Pyrazine ring with carboxylic acid functionality	Epithelial sodium channel blockers	Treatment of airway diseases